Cas no 5965-38-8 (Cobalt(II) oxalate dihydrate)
Cobalt(II) oxalate dihydrate (CoC₂O₄·2H₂O) is a pink crystalline solid with applications in catalysis, battery materials, and precursor synthesis for cobalt-based compounds. Its high purity and well-defined stoichiometry make it suitable for research and industrial processes requiring precise cobalt content. The dihydrate form ensures stability under standard conditions, facilitating handling and storage. As a precursor, it decomposes thermally to yield cobalt oxides or metallic cobalt, useful in energy storage and magnetic materials. Its insolubility in water and organic solvents allows for controlled reactions in heterogeneous systems. The compound is valued for its consistent performance in synthesizing advanced materials with tailored properties.
Cobalt(II) oxalate dihydrate structure
Product Name:Cobalt(II) oxalate dihydrate
CAS No:5965-38-8
MF:C2H4CoO6
MW:182.982762336731
MDL:MFCD03414148
CID:85496
PubChem ID:24865001
Update Time:2025-06-07
Cobalt(II) oxalate dihydrate Chemical and Physical Properties
Names and Identifiers
-
- Cobalt(II) oxalate dihydrate
- cobalt oxalate
- Cobaltous oxalate
- Cobalt(II) oxalate dihydrate, Reagent Grade
- Cobaltous oxalate dihydrate
- Diaquaoxalato cobalt
- cobalt oxalate dihydrate
- KSC491A3T
- COBALT(II)OXALATEDIHYDRATE
- MWHSMSAKVHVSAS-UHFFFAOYSA-L
- TRA0073324
- RP24376
- Cobalt(II) oxalate dihydrate, Puratronic
- Cobalt, [ethanedioato(2-)-
- EO1,
- MFCD03414148
- EO2]-, dihydrate
- AKOS025243491
- 5965-38-8
- 117205-01-3
- C2H4CoO6
- E?-cobalt(2+) dihydrate oxalate
- cobalt(2+);oxalate;dihydrate
- Co inverted exclamation markY31%
- ?(2)-cobalt(2+) dihydrate oxalate ion
-
- MDL： MFCD03414148
- Inchi： 1S/C2H2O4.Co.2H2O/c3-1(4)2(5)6;;;/h(H,3,4)(H,5,6);;2*1H2/q;+2;;/p-2
- InChI Key： MWHSMSAKVHVSAS-UHFFFAOYSA-L
- SMILES： [Co+2].[O-]C(C(=O)[O-])=O.O.O
Computed Properties
- Exact Mass: 182.93400
- Monoisotopic Mass: 184.95
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 60.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: 2.6
- Topological Polar Surface Area: 82.3
Experimental Properties
- Color/Form: Light rose colored crystals.
- Density: 3.021
- Melting Point: 230 °C (dec.) (lit.)
- Refractive Index: 1.682
- Water Partition Coefficient: Soluble in aqueous ammonia. Insoluble in water. Slightly soluble in acids.
- PSA: 71.06000
- LogP: -1.12720
- Sensitiveness: Sensitive to humidity
- Merck: 14,2445
- Solubility: Not determined
Cobalt(II) oxalate dihydrate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H317,H334,H341,H350i,H360,H410
- Warning Statement： P201,P261,P273,P280,P308+P313,P501
- Hazardous Material transportation number：UN3288
- WGK Germany：2
- Hazard Category Code： 21/22
- Safety Instruction： S26-S36
- RTECS：AG3150000
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
- TSCA：Yes
Cobalt(II) oxalate dihydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-XR229-100g |
Cobalt(II) oxalate dihydrate |
5965-38-8 | Co ≥31% | 100g |
￥81.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-XR229-25g |
Cobalt(II) oxalate dihydrate |
5965-38-8 | Co ≥31% | 25g |
￥41.0 | 2022-02-28 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0080570335- 100g |
Cobalt(II) oxalate dihydrate |
5965-38-8 | 98% | 100g |
¥ 100.0 | 2021-05-18 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 13012-10g |
Cobalt(II) oxalate dihydrate, Puratronic?, 99.995% (metals basis) |
5965-38-8 | 99.995% | 10g |
￥1574.00 | 2023-04-13 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 13012-50g |
Cobalt(II) oxalate dihydrate, Puratronic?, 99.995% (metals basis) |
5965-38-8 | 99.995% | 50g |
￥5841.00 | 2023-04-13 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 87758-5g |
Cobalt(II) oxalate dihydrate, Reagent Grade |
5965-38-8 | 5g |
￥287.00 | 2023-04-13 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 87758-25g |
Cobalt(II) oxalate dihydrate, Reagent Grade |
5965-38-8 | 25g |
￥431.00 | 2023-04-13 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 87758-100g |
Cobalt(II) oxalate dihydrate, Reagent Grade |
5965-38-8 | 100g |
￥1260.00 | 2023-04-13 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 87758-500g |
Cobalt(II) oxalate dihydrate, Reagent Grade |
5965-38-8 | 500g |
￥6300.00 | 2023-04-13 | ||
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | CC1414-100g |
Cobalt(II) oxalate dihydrate |
5965-38-8 | ≥99% | 100g |
￥90元 | 2023-09-15 |
Cobalt(II) oxalate dihydrate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:5965-38-8)COBALT(II) OXALATE DIHYDRATE
Order Number:sfd13856
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Cobalt(II) oxalate dihydrate Related Literature
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1. Efficient cobalt-catalyzed C–N cross-coupling reaction between benzamide and aryl iodide in waterBryan Yong-Hao Tan,Yong-Chua Teo Org. Biomol. Chem. 2014 12 7478
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2. Efficient cobalt-catalyzed C–N cross-coupling reaction between benzamide and aryl iodide in waterBryan Yong-Hao Tan,Yong-Chua Teo Org. Biomol. Chem. 2014 12 7478
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3. Hydrothermal synthesis, structure, stability and magnetism of Na2Co2(C2O4)3(H2O)2: a new metal oxalate ladderDaniel J. Price,Annie K. Powell,Paul T. Wood J. Chem. Soc. Dalton Trans. 2000 3566
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:5965-38-8)COBALT(II) OXALATE DIHYDRATE
Purity:99.9%
Quantity:200kg
Price ($):Inquiry